Cas no 647839-07-4 (Uridine, 2'-O-2-propenyl-2-thio-)

• Product Name: Uridine, 2'-O-2-propenyl-2-thio-
• CAS No: 647839-07-4
• MF: C₁₂H₁₆N₂O₅S
• MW: 300.330842018127
• CID: 416914
• PubChem ID: 11208805
• Update Time: 2025-04-19

Uridine, 2'-O-2-propenyl-2-thio- Chemical and Physical Properties

Names and Identifiers

• Uridine, 2'-O-2-propenyl-2-thio-
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-prop-2-enoxyoxolan-2-yl]-2-sulfanylidenepyrimidin-4-one
• DTXSID00458865
• 2'-O-Allyl-2-thiouridine
• 647839-07-4
• CTK2A3328

• Inchi： 1S/C12H16N2O5S/c1-2-5-18-10-9(17)7(6-15)19-11(10)14-4-3-8(16)13-12(14)20/h2-4,7,9-11,15,17H,1,5-6H2,(H,13,16,20)/t7-,9-,10-,11-/m1/s1
• InChI Key： XWFFNDZIZXJQCM-QCNRFFRDSA-N
• SMILES： S=C1NC(C=CN1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)OCC=C)=O

Computed Properties

• Exact Mass: 300.07808
• Monoisotopic Mass: 300.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 91.26